2-(3,4-Dichlorophenyl)-2-(dimethylamino)acetonitrile
Overview
Description
2-(3,4-Dichlorophenyl)-2-(dimethylamino)acetonitrile (DCPDM) is an organic compound that has been studied for a variety of applications, including its use in laboratory experiments, scientific research, and its biochemical and physiological effects. DCPDM is a colorless solid that is soluble in water and has a boiling point of 248°C. It is also known as 3,4-dichlorophenyl dimethylaminoacetonitrile and has a molecular formula of C10H11Cl2N.
Scientific Research Applications
DCPDM has been used in various scientific research applications, such as in the study of organic chemistry, biochemistry, and pharmacology. It has also been used to study the effects of environmental pollutants on aquatic organisms. Additionally, DCPDM has been used to study the structure and function of proteins and enzymes.
Mechanism of Action
DCPDM has been found to act as an agonist at certain receptors in the body, such as the muscarinic acetylcholine receptor. It has also been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which plays an important role in inflammation and pain.
Biochemical and Physiological Effects
DCPDM has been found to have a range of biochemical and physiological effects. It has been found to reduce inflammation, pain, and fever in animals. Additionally, it has been found to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been found to reduce the production of nitric oxide, which is involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
DCPDM has several advantages for laboratory experiments. It is relatively inexpensive and can be easily synthesized. Additionally, it is relatively stable and has a low toxicity. However, it has some limitations, such as its low solubility in organic solvents, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research into DCPDM. These include further investigations into the biochemical and physiological effects of DCPDM, as well as its potential use in the treatment of various diseases. Additionally, research could focus on the development of new synthesis methods for DCPDM, as well as the development of novel uses for the compound in laboratory experiments and scientific research. Finally, further research could be conducted into the environmental impacts of DCPDM, as well as its potential toxicity.
Properties
IUPAC Name |
2-(3,4-dichlorophenyl)-2-(dimethylamino)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2N2/c1-14(2)10(6-13)7-3-4-8(11)9(12)5-7/h3-5,10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRBGSLXXXPPRDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(C#N)C1=CC(=C(C=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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